Cas no 304685-69-6 (ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate
• CAS No: 304685-69-6
• MF: C₁₇H₁₈ClNO₃S
• MW: 351.847722530365
• CID: 6278410
• PubChem ID: 1666411
• Update Time: 2025-05-22

ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate
• Z56461805
• AKOS000805698
• ethyl 2-(3-chloropropanoylamino)-4-(4-methylphenyl)thiophene-3-carboxylate
• F0307-0278
• ethyl 2-(3-chloropropanamido)-4-(p-tolyl)thiophene-3-carboxylate
• 304685-69-6

• Inchi： 1S/C17H18ClNO3S/c1-3-22-17(21)15-13(12-6-4-11(2)5-7-12)10-23-16(15)19-14(20)8-9-18/h4-7,10H,3,8-9H2,1-2H3,(H,19,20)
• InChI Key： ZSRATXVTAIRFNC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=C(C(=O)OCC)C(=CS1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 351.0695923g/mol
• Monoisotopic Mass: 351.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate

Comprehensive Guide to Ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate (CAS No. 304685-69-6)

Ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate (CAS No. 304685-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the thiophene ring, chloropropanamide moiety, and ethyl carboxylate group, make it a valuable intermediate in synthetic chemistry.

The growing interest in thiophene-based compounds is driven by their potential as bioactive molecules. Researchers are increasingly exploring derivatives like ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate for their antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight the role of such compounds in targeting specific enzymes or receptors, making them promising candidates for drug development.

From a synthetic perspective, CAS No. 304685-69-6 serves as a versatile building block. Its chloropropanamide group allows for further functionalization, enabling the creation of more complex molecules. This adaptability is particularly valuable in medicinal chemistry, where slight modifications can significantly alter a compound's pharmacological profile. The 4-methylphenyl substituent also contributes to the molecule's lipophilicity, influencing its bioavailability and membrane permeability.

The application of ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate extends beyond pharmaceuticals. In material science, thiophene derivatives are investigated for their optoelectronic properties, with potential uses in organic semiconductors and solar cells. The compound's conjugated system and electron-rich nature make it interesting for advanced material applications.

Market trends indicate rising demand for specialized heterocyclic compounds like 304685-69-6. Pharmaceutical companies and research institutions are actively sourcing such intermediates for their drug discovery programs. The compound's commercial availability has increased in recent years, reflecting its importance in modern chemical synthesis.

Quality control is crucial when working with ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate. Reputable suppliers provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications to ensure the compound's suitability for their specific applications.

Storage recommendations for CAS No. 304685-69-6 typically include keeping the material in a cool, dry place, protected from light and moisture. Proper handling procedures should be followed to maintain the compound's stability and purity over time.

The future outlook for thiophene-based compounds remains positive, with ongoing research uncovering new potential applications. As synthetic methodologies advance and biological screening becomes more sophisticated, derivatives like ethyl 2-(3-chloropropanamido)-4-(4-methylphenyl)thiophene-3-carboxylate will likely play increasingly important roles in both pharmaceutical and material science innovations.

For researchers interested in this compound, it's essential to stay updated on the latest publications and patent applications involving 304685-69-6. The scientific literature continues to reveal novel synthetic routes and biological activities associated with this interesting thiophene derivative.